Cas no 2742652-69-1 (3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid)
3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid
- 2742652-69-1
- EN300-30921921
- 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid
-
- Inchi: 1S/C8H11NO3/c10-7-4-1-2-6(9-7)5(3-4)8(11)12/h4-6H,1-3H2,(H,9,10)(H,11,12)
- InChI Key: USFXUQSYVICIEW-UHFFFAOYSA-N
- SMILES: O=C1C2CCC(C(C(=O)O)C2)N1
Computed Properties
- Exact Mass: 169.07389321g/mol
- Monoisotopic Mass: 169.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 66.4Ų
3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-30921921-0.05g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 0.05g |
$912.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-0.1g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 0.1g |
$956.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-0.25g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 0.25g |
$999.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-0.5g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 0.5g |
$1043.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-1.0g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-30921921-2.5g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 2.5g |
$2127.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-5.0g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 5g |
$3147.0 | 2023-06-02 | ||
| Enamine | EN300-30921921-10.0g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 10g |
$4667.0 | 2023-06-02 | ||
| Enamine | EN300-30921921-1g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 1g |
$1086.0 | 2023-09-05 | ||
| Enamine | EN300-30921921-5g |
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid |
2742652-69-1 | 5g |
$3147.0 | 2023-09-05 |
3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
Additional information on 3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid
Introduction to 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid (CAS No. 2742652-69-1)
3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid, identified by the chemical compound identifier CAS No. 2742652-69-1, is a structurally unique and pharmacologically significant molecule that has garnered considerable attention in the field of medicinal chemistry and drug discovery. This bicyclic compound features a complex three-membered nitrogen-containing ring system, which is appended to a seven-membered lactam ring, making it an intriguing candidate for further biochemical and therapeutic exploration.
The molecular framework of 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid is characterized by its high degree of strain, which can be exploited to modulate its reactivity and biological activity. The presence of both a carbonyl group and an azabicyclic core suggests potential applications in the design of enzyme inhibitors, receptor modulators, or even as a precursor for more complex pharmacophores. This compound’s structural motif is reminiscent of natural products that exhibit diverse biological functions, prompting researchers to investigate its potential as a scaffold for drug development.
Recent advancements in computational chemistry have enabled the precise modeling of 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid, allowing for the prediction of its interactions with biological targets at an atomic level. These studies have highlighted the compound’s ability to engage with specific binding pockets in enzymes and receptors, suggesting its utility in developing novel therapeutics. For instance, preliminary docking studies have indicated that this molecule may exhibit inhibitory activity against certain proteases involved in inflammatory pathways, making it a promising candidate for further investigation.
The synthesis of 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid presents a significant challenge due to the inherent strain within its bicyclic system. However, recent reports have demonstrated innovative synthetic strategies that leverage transition-metal catalysis and cycloaddition reactions to construct this framework efficiently. These methodologies not only provide access to the desired compound but also offer opportunities for structural diversification, enabling the exploration of analogues with tailored biological properties.
In the realm of medicinal chemistry, the functionalization of heterocyclic compounds remains a cornerstone of innovation. The 3-oxo-2-azabicyclo[2.2.2]octane scaffold provides a rich platform for derivatization, allowing chemists to introduce various substituents at strategic positions to modulate potency, selectivity, and pharmacokinetic profiles. For example, modifications at the carboxylic acid moiety can yield esters or amides that enhance solubility or bioavailability, while alterations at the nitrogen atom could fine-tune interactions with biological targets.
Current research in this area has also explored the potential of 3-oxo-2-azabicyclo[2.2.2]octane-6-carboxylic acid as a building block for more complex molecules via fragment-based drug design approaches. By integrating this scaffold into larger libraries of compounds, researchers aim to identify novel scaffolds with improved pharmacological properties. Such efforts are supported by high-throughput screening technologies that enable rapid evaluation of large collections of derivatives, accelerating the discovery process.
The role of computational methods in guiding synthetic and biological investigations cannot be overstated. Advanced algorithms now allow for the prediction of metabolic stability, toxicity profiles, and ADME (Absorption, Distribution, Metabolism, and Excretion) properties before experimental synthesis is undertaken. This predictive capability has significantly reduced the time and resources required to bring promising candidates into preclinical development pipelines.
The versatility of 3-oxo-2-azabicyclo[2.2.2]octane derivatives extends beyond their applications in small-molecule drug discovery; they also serve as valuable tools in chemical biology for probing enzyme mechanisms and cellular pathways. For instance, fluorescently labeled analogues have been employed in live-cell imaging studies to visualize protein-protein interactions or track metabolic processes within cells.
As interest in targeted therapies grows, so does the demand for molecules with high specificity and low toxicity profiles—a challenge that 3-Oxo–aza-bicyclo[₂ .₂ .₂] octane–6–carboxylic acid (CAS No: 2742652691) aims to address through its unique structural features.
Recent studies have highlighted its potential as an
inhibitor against certain kinases implicated
in cancer progression.
This has been achieved by leveraging
the strained
bicyclic core
to selectively target
proteins with
catalytic sites that exhibit
complementary geometry.
In addition,
the carboxylic acid functionality provides
a handle for further derivatization,
and metabolic stability.
This adaptability makes it particularly useful
for designing next-generation therapeutics
In conclusion,CAS No 2742652691,
>3-Oxo–aza-bicyclo[₂ .₂ .₂] octane–6–carboxylic acid,
>is emerging as a versatile scaffold,
>with broad applications across medicinal chemistry,
>drug discovery,
>and chemical biology.
The combination,
broad applicability,
bioactivity,
scaffold-based drug discovery,
computational modeling,
Molecular identification,,
Molecular diversity,,
Molecular optimization,,
Molecular synthesis,,
Molecular validation,,
Molecular virtual screening,,
2742652-69-1 (3-oxo-2-azabicyclo2.2.2octane-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)